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Compound of Interest

Compound Name: Ethyl 2-fluoro-3-oxopentanoate

Cat. No.: B1590777

CAS Number: 759-67-1
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethyl 2-fluoro-3-
oxopentanoate, a key fluorinated building block in modern medicinal chemistry. This document
details its chemical properties, synthesis, and significant applications, with a focus on its role in
the development of pharmaceutical agents.

Chemical Properties and Specifications

Ethyl 2-fluoro-3-oxopentanoate is a colorless to pale yellow liquid.[1] Its chemical structure
incorporates a fluorine atom at the alpha position to both a ketone and an ester functional
group, which imparts unique reactivity and makes it a valuable intermediate in organic
synthesis.[2]

Table 1: Physicochemical Properties of Ethyl 2-fluoro-3-oxopentanoate
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Property Value Reference(s)
Molecular Formula C7H11FOs3 [31141[5]
Molecular Weight 162.16 g/mol [3B1141[5]
CAS Number 759-67-1 [3]14]15]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 105-107 °C at 32 Torr; 191.7 61171
°C at 760 mmHg
Density 1.077 g/cm3 [7]
Refractive Index 1.398 [7]
Flash Point 68.2 °C [7]
pKa (Predicted) 9.14 £ 0.46 [2]
Solubility Soluble in organic solvents, 2]

sparingly soluble in water.

Spectroscopic Characterization

Detailed spectroscopic data is crucial for the unambiguous identification and quality control of

Ethyl 2-fluoro-3-oxopentanoate. While raw spectral data is not always publicly accessible,

the following provides a summary of available information and where to find it.

Table 2: Spectroscopic Data Summary for Ethyl 2-fluoro-3-oxopentanoate
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Technique Data Availability Source(s)

Data available in spectral
1H NMR [7]
databases.

Data available in spectral
13C NMR [31[7]
databases.

GC-MS data available in
Mass Spectrometry (MS) [3]
spectral databases.

Vapor phase IR spectra
Infrared Spectroscopy (IR) available in spectral [3]

databases.

Note: Researchers can typically access these spectra through chemical data providers like
SpectraBase or by requesting a Certificate of Analysis from a commercial supplier.

Synthesis of Ethyl 2-fluoro-3-oxopentanoate

The primary synthetic route to Ethyl 2-fluoro-3-oxopentanoate is a Claisen-type condensation
reaction between ethyl 2-fluoroacetate and propanoyl chloride.

Experimental Protocol: Synthesis via Claisen
Condensation

This protocol is adapted from established synthetic methods.

Materials:

Ethyl fluoroacetate

Propanoyl chloride

Sodium hydride (NaH)

Isopropyl ether

Ice water
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5% Sodium hydroxide (NaOH) solution
5% Hydrochloric acid (HCI) solution
Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

To a 2 L three-necked flask under a nitrogen atmosphere, add 1.2 L of isopropyl ether and
approximately 44 g of sodium hydride. Stir the suspension at room temperature.

Slowly add 106 g of ethyl fluoroacetate to the reaction mixture over a period of 3 hours.
Cool the reaction system to 0°C using an ice bath.

Slowly add 95 g of propanoyl chloride dropwise over 3 hours, maintaining the temperature
between 0-5°C.

Continue stirring the reaction at this temperature for approximately 12 hours to complete the
reaction.

Quench the reaction by adding 0.5 L of ice water with thorough stirring.

Neutralize the reaction mixture by adjusting the pH to 7 with a 5% NaOH solution, followed
by a 5% HCI solution.

Separate the organic layer and wash it sequentially with water and saturated sodium chloride
solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purify the crude product by vacuum distillation to yield pure Ethyl 2-fluoro-3-
oxopentanoate.
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Synthesis of Ethyl 2-fluoro-3-oxopentanoate

Click to download full resolution via product page
Synthesis Workflow

Chemical Reactivity and Applications

The presence of the ketone, ester, and a-fluoro group makes Ethyl 2-fluoro-3-oxopentanoate
a versatile intermediate for various chemical transformations.

General Reactivity

e Enolate Formation: The acidic a-proton can be removed by a base to form a nucleophilic
enolate, which can participate in alkylation and other carbon-carbon bond-forming reactions.

e Reduction: The ketone can be selectively reduced to a secondary alcohol.

o Cyclization Reactions: It is a key precursor for the synthesis of various heterocyclic
compounds.

Application in Pharmaceutical Synthesis: Voriconazole
Intermediate

A primary application of Ethyl 2-fluoro-3-oxopentanoate is in the synthesis of the broad-
spectrum antifungal agent, Voriconazole. It serves as a starting material for the construction of
the core pyrimidine ring of the drug.

This protocol describes the cyclization reaction to form a key pyrimidine intermediate.
Materials:

o Ethyl 2-fluoro-3-oxopentanoate (or methyl ester analog)
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Formamide

Ammonia gas

Sodium methoxide solution (30% in methanol)
Methanol

Hydrochloric acid (HCI)

Ethyl acetate

Acetone

Procedure:

Pass ammonia gas through a solution of 88.9 g (0.6 mol) of methyl 2-fluoro-3-oxovalerate in
130 mL of formamide, maintaining the temperature below 50°C, until saturation (approx. 1
hour).

Remove residual ammonia by purging with nitrogen and applying a vacuum.

Add the reaction solution dropwise to 450 mL of a 30% sodium methoxide solution in
methanol at 50°C.

Add an additional 50 mL of formamide and heat the mixture at 50°C for 3 hours.
Evaporate the volatile components under vacuum.

Add water to the residue and adjust the pH to 6 with HCI.

Extract the aqueous layer with ethyl acetate.

Evaporate the ethyl acetate to yield the crude product.

Recrystallize the crude product from cold acetone to obtain pure 6-ethyl-5-fluoropyrimidin-4-
ol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Voriconazole Intermediate

Ethyl 2-fluoro-3-oxopentanoate

6-thyl-5-fluoropyrimidin-4-o

Cyclization
(Ammonia, Formamide) (NaOMe, Methanol, 50°C)

Click to download full resolution via product page

Voriconazole Intermediate Synthesis

Safety and Handling

Ethyl 2-fluoro-3-oxopentanoate should be handled in a well-ventilated area, preferably in a
fume hood.[6] Standard personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn. Avoid contact with skin and eyes, and prevent the formation of
aerosols. Store the compound in a tightly sealed container in a cool, dry place.[6]

Conclusion

Ethyl 2-fluoro-3-oxopentanoate is a strategically important fluorinated building block with
significant applications in the pharmaceutical industry, most notably in the synthesis of
Voriconazole.[6][8] Its unique chemical structure allows for a range of chemical transformations,
making it a valuable tool for medicinal chemists and drug development professionals. The
detailed synthetic protocols provided in this guide serve as a valuable resource for researchers
working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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